Cas no 1261776-13-9 (2,4'-Dichloro-3'-methoxypropiophenone)

2,4'-Dichloro-3'-methoxypropiophenone is a chlorinated and methoxylated aromatic ketone with applications in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring dichloro and methoxy substituents, enhances reactivity in electrophilic and nucleophilic reactions, making it valuable for constructing complex molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic processes. Its well-defined molecular framework allows for precise functionalization, facilitating its use in targeted chemical transformations. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups contributes to its versatility in fine chemical synthesis. Proper handling and storage are recommended due to its reactive functional groups.

2,4'-Dichloro-3'-methoxypropiophenone structure

1261776-13-9 structure

Product Name:2,4'-Dichloro-3'-methoxypropiophenone

CAS No:1261776-13-9

MF:C₁₀H₁₀Cl₂O₂

MW:233.091201305389

CID:4938344

Update Time:2025-10-28

2,4'-Dichloro-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

- 2,4'-Dichloro-3'-methoxypropiophenone
- 2-chloro-1-(4-chloro-3-methoxyphenyl)propan-1-one
- Inchi： 1S/C10H10Cl2O2/c1-6(11)10(13)7-3-4-8(12)9(5-7)14-2/h3-6H,1-2H3
- InChI Key： IKTNMFWORWNEEY-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=CC(=C(C=1)OC)Cl)=O

Computed Properties

Exact Mass: 232.0057849 g/mol
Monoisotopic Mass: 232.0057849 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 233.09
XLogP3: 3.2
Topological Polar Surface Area: 26.3

2,4'-Dichloro-3'-methoxypropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015031323-250mg	2,4'-Dichloro-3'-methoxypropiophenone	1261776-13-9	97%	250mg	504.00 USD	2021-06-17
Alichem	A015031323-500mg	2,4'-Dichloro-3'-methoxypropiophenone	1261776-13-9	97%	500mg	782.40 USD	2021-06-17
Alichem	A015031323-1g	2,4'-Dichloro-3'-methoxypropiophenone	1261776-13-9	97%	1g	1,460.20 USD	2021-06-17

2,4'-Dichloro-3'-methoxypropiophenone Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on 2,4'-Dichloro-3'-methoxypropiophenone

Comprehensive Overview of 2,4'-Dichloro-3'-methoxypropiophenone (CAS No. 1261776-13-9)

2,4'-Dichloro-3'-methoxypropiophenone (CAS No. 1261776-13-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy group and dichloro substitution, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

The compound's significance has grown alongside advancements in green chemistry and sustainable synthesis, topics highly searched in scientific databases. Its optimized synthetic routes align with the industry's focus on reducing environmental impact, a concern frequently raised in AI-driven research queries. Analytical techniques like HPLC and NMR spectroscopy are crucial for characterizing this compound, as evidenced by rising searches for "spectral analysis of propiophenone derivatives".

In material science, 2,4'-Dichloro-3'-methoxypropiophenone demonstrates potential as a building block for functional polymers, coinciding with increased interest in "smart materials" across academic forums. The methoxypropiophenone moiety contributes to thermal stability, making it relevant for high-performance coatings research - a trending topic in industrial chemistry discussions.

Quality control of this compound involves rigorous chromatographic purity testing, reflecting laboratory professionals' frequent searches for "analytical method validation". Recent publications highlight its role in developing photoactive compounds, connecting to popular searches about "light-sensitive materials for medical applications". Storage typically requires protection from light at controlled temperatures, a detail often queried in chemical handling guidelines.

The compound's structure-activity relationships are frequently studied in computational chemistry, mirroring the surge in "molecular docking studies" searches. Its electrophilic sites enable diverse chemical modifications, making it valuable for combinatorial chemistry approaches that dominate modern drug development strategies. Researchers consistently search for "bulk suppliers of 1261776-13-9" indicating strong market demand.

Emerging applications in flavor and fragrance chemistry have been documented, aligning with consumer trends toward specialized aroma chemicals. The propiophenone backbone allows for creation of novel scent molecules, a niche with growing commercial interest. Safety assessments follow standard OECD guidelines, another frequently searched protocol in chemical safety databases.

Patent analysis reveals increasing claims involving 2,4'-Dichloro-3'-methoxypropiophenone derivatives, particularly in biodegradable materials - a hot topic in sustainability circles. Its chlorinated aromatic system enables precise molecular tuning, explaining its popularity in structure-optimization studies that appear in recent literature reviews.